Cas no 2229103-33-5 (tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate
• CAS No: 2229103-33-5
• MF: C₁₂H₁₅BrN₂O₃
• MW: 315.163102388382
• CID: 6187264
• PubChem ID: 165777925
• Update Time: 2025-10-28

tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate
• 2229103-33-5
• tert-butyl N-[1-(3-bromopyridin-2-yl)-2-oxoethyl]carbamate
• EN300-1889884

• Inchi： 1S/C12H15BrN2O3/c1-12(2,3)18-11(17)15-9(7-16)10-8(13)5-4-6-14-10/h4-7,9H,1-3H3,(H,15,17)
• InChI Key： BZNRNPAXRWTMAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.02660g/mol
• Monoisotopic Mass: 314.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate

Introduction to tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate (CAS No. 2229103-33-5)

tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate, with the CAS number 2229103-33-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 3-bromopyridine moiety. These structural elements contribute to its potential utility in various biological and medicinal applications.

The chemical structure of tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate is particularly noteworthy for its versatility in chemical synthesis and its potential as a building block for more complex molecules. The tert-butyl carbamate group provides stability and protection, while the 3-bromopyridine moiety offers a reactive site for further functionalization. This combination makes the compound an attractive candidate for the development of novel pharmaceuticals and bioactive agents.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the context of their ability to modulate various biological targets. The bromine atom in the 3-position of the pyridine ring can serve as a versatile handle for further chemical modifications, enabling researchers to explore a wide range of functional groups and their effects on biological activity. This flexibility is crucial for optimizing the pharmacological properties of potential drug candidates.

In terms of synthetic accessibility, tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate can be synthesized through well-established routes in organic chemistry. One common approach involves the reaction of 3-bromopyridine with an appropriate carbamate precursor, followed by subsequent functionalization steps to introduce the desired substituents. The tert-butyl carbamate group can be introduced via standard protecting group chemistry, ensuring that the resulting compound is stable and suitable for further manipulation.

The biological activity of tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate has been the subject of several recent investigations. Preliminary studies have shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For example, it has been reported to inhibit specific kinases involved in signal transduction pathways, which are often implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its potential as a direct therapeutic agent, tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate can serve as a valuable tool in chemical biology research. Its ability to modulate specific biological processes makes it useful for probing the function of target proteins and pathways. By using this compound as a probe, researchers can gain insights into the mechanisms underlying various diseases and develop more targeted therapeutic strategies.

The safety profile of tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate is another important consideration in its development as a pharmaceutical candidate. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are necessary to fully understand its safety profile and ensure its suitability for clinical use.

In conclusion, tert-butyl N-1-(3-bromopyridin-2-yl)-2-oxoethylcarbamate (CAS No. 2229103-33-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies will continue to elucidate its properties and applications, contributing to advancements in drug discovery and chemical biology.